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Compound of Interest

Compound Name: Etiracetam-d3

Cat. No.: B11939075 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Etiracetam-d3. The following procedural guidance

outlines the necessary personal protective equipment (PPE), operational plans for handling

and storage, and proper disposal methods to ensure laboratory safety and regulatory

compliance.

Quantitative Data Summary
While specific occupational exposure limits (OELs) for Etiracetam-d3 are not established, the

following data for the parent compound, Levetiracetam, provides a basis for safe handling. The

primary difference in Etiracetam-d3 is the isotopic labeling, which is not expected to

significantly alter its chemical properties or hazards.
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Property Data Source

Chemical Formula C₈H₁₁D₃N₂O₂ [1]

Molecular Weight 170.21 g/mol [1]

GHS Hazard Statements H302: Harmful if swallowed [2][3]

H319: Causes serious eye

irritation
[2][3]

H315: Causes skin irritation (in

some reports)
[3]

H335: May cause respiratory

irritation (in some reports)
[3]

Experimental Protocol: Safe Handling of Etiracetam-
d3
Adherence to the following step-by-step procedures is mandatory to minimize exposure and

ensure a safe laboratory environment.

Engineering Controls and Preparation
Ventilation: Always handle Etiracetam-d3 in a well-ventilated area.[4] For procedures that

may generate dust or aerosols, use a certified chemical fume hood.

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[4]

Personal Protective Equipment (PPE)
A risk assessment should be performed to determine the specific PPE required for the tasks to

be performed.[5][6] The minimum required PPE for handling Etiracetam-d3 includes:

Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are

required to protect against splashes.[5][7] When there is a significant risk of splashing, a face

shield must be worn in addition to safety goggles.[5][8][9]
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Hand Protection: Chemically resistant gloves, such as disposable nitrile gloves, must be

worn.[5][7][8] Gloves should be inspected for integrity before each use and changed

immediately if contaminated.[7] For prolonged or high-exposure tasks, consider double-

gloving.[8]

Body Protection: A laboratory coat is mandatory to protect skin and clothing.[7][8] The lab

coat should be buttoned and fit properly.[7] For tasks with a higher risk of splashes, a

chemically resistant apron may be necessary.

Footwear: Closed-toe shoes are required at all times in the laboratory.[7][8]

Respiratory Protection: If working outside of a fume hood where dust or aerosols may be

generated, or if irritation is experienced, a NIOSH/MSHA or European Standard EN 149

approved respirator should be used.[4]

Handling Procedures
Avoid Contact: Take all necessary precautions to avoid direct contact with the substance. Do

not get it in your eyes, on your skin, or on your clothing.[4]

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the handling area.[2] Avoid

creating and inhaling dust.[4]

Weighing: If weighing the solid form, perform this task in a fume hood or a ventilated balance

enclosure to contain any dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, before

breaks, and at the end of the workday.[2][4]

Storage
Container: Keep the container tightly closed when not in use.[4]

Conditions: Store in a dry, well-ventilated place. To maintain product quality, some suppliers

recommend storing the material in a freezer.[4]
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Incompatibilities: Store away from strong oxidizing agents.[4]

Spill Response
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, sweep up or vacuum the spilled solid material,

avoiding dust generation. Place the material into a suitable, labeled container for disposal.[4]

Cleaning: Clean the spill area thoroughly.

Disposal Plan
Waste Characterization: It is the responsibility of the user to properly characterize the waste

to determine if it meets the criteria for hazardous waste under local, state, and federal

regulations.

Containerization: Collect waste Etiracetam-d3 and any contaminated materials (e.g., gloves,

wipes) in a clearly labeled, sealed container.

Disposal: Dispose of the waste through an approved hazardous waste disposal facility.[4] Do

not dispose of it down the drain or in the regular trash. Empty containers may retain product

residue and must be disposed of in a safe manner.

Visual Workflow for Handling Etiracetam-d3
The following diagram illustrates the logical workflow for the safe handling of Etiracetam-d3,

from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Etiracetam-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Levetiracetam-d3 (contains d0) | CymitQuimica [cymitquimica.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. Etiracetam, (R)- | C8H14N2O2 | CID 441341 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. fishersci.com [fishersci.com]

5. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

6. ehs.princeton.edu [ehs.princeton.edu]

7. How To Select Suitable Personal Protective Equipment (PPE) For Working With
Chemicals | US [sdsmanager.com]

8. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

9. Choosing The Correct PPE | Environmental Health & Safety [ehs.ucmerced.edu]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling Etiracetam-
d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11939075#personal-protective-equipment-for-
handling-etiracetam-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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